Cas no 51991-34-5 (2,3-Dichloro-4,5,6-trifluoropyridine)

• Product Name: 2,3-Dichloro-4,5,6-trifluoropyridine
• CAS No: 51991-34-5
• MF: C₅Cl₂F₃N
• MW: 201.961409568787
• CID: 4904750
• Update Time: 2025-04-23

2,3-Dichloro-4,5,6-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4,5,6-trifluoropyridine
• dichlorotrifluoropyridine

• Inchi： 1S/C5Cl2F3N/c6-1-2(8)3(9)5(10)11-4(1)7
• InChI Key： MIZWHGBMKOIWRN-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(C=1F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3-Dichloro-4,5,6-trifluoropyridine

2,3-Dichloro-4,5,6-trifluoropyridine (CAS No. 51991-34-5): A Versatile Fluorinated Pyridine Derivative

2,3-Dichloro-4,5,6-trifluoropyridine (CAS No. 51991-34-5) is a highly specialized fluorinated pyridine derivative that has gained significant attention in modern chemical research and industrial applications. This compound belongs to the class of halogenated pyridines, which are known for their unique electronic properties and reactivity patterns. With the increasing demand for fluorinated building blocks in pharmaceutical and agrochemical synthesis, this particular molecule has emerged as a valuable intermediate in organic synthesis.

The molecular structure of 2,3-dichloro-4,5,6-trifluoropyridine features three strategically placed fluorine atoms at the 4, 5, and 6 positions, complemented by chlorine substituents at the 2 and 3 positions. This specific substitution pattern creates an electron-deficient aromatic system that exhibits remarkable stability while maintaining excellent reactivity in various nucleophilic aromatic substitution reactions. Researchers have particularly focused on this compound's potential in creating novel heterocyclic compounds with applications ranging from materials science to medicinal chemistry.

Recent trends in chemical synthesis have highlighted the growing importance of fluorinated pyridine derivatives like 51991-34-5 in developing new active pharmaceutical ingredients (APIs). The presence of multiple fluorine atoms enhances the metabolic stability and bioavailability of drug candidates, making this compound particularly valuable in modern drug discovery programs. Pharmaceutical chemists frequently search for information about polyhalogenated pyridine synthesis and selective fluorination techniques, areas where this compound plays a crucial role.

In material science applications, 2,3-dichloro-4,5,6-trifluoropyridine serves as a precursor for advanced materials with unique electronic properties. The compound's ability to undergo controlled functionalization makes it ideal for creating fluorinated polymers and liquid crystal materials. These materials find applications in display technologies, organic electronics, and specialty coatings where thermal stability and chemical resistance are paramount.

The synthesis and handling of 51991-34-5 require specialized knowledge in fluorine chemistry. Modern synthetic approaches often involve careful control of reaction conditions to achieve high yields and purity. Many researchers seek information about safe handling of polyhalogenated compounds and purification methods for fluorinated pyridines, reflecting the technical challenges associated with working with such specialized chemicals.

Environmental considerations have become increasingly important in chemical manufacturing, and 2,3-dichloro-4,5,6-trifluoropyridine has been the subject of various green chemistry studies. Researchers are exploring more sustainable synthetic routes and improved recycling methods for fluorinated byproducts. The compound's stability also makes it suitable for catalyzed transformations that minimize waste generation, aligning with current industry trends toward more environmentally friendly processes.

Analytical characterization of 51991-34-5 typically involves advanced techniques such as 19F NMR spectroscopy and mass spectrometry. These methods are crucial for quality control and structural verification, especially given the compound's importance as a synthetic intermediate. The analytical data for this compound is frequently requested by researchers working on structure-activity relationship studies in medicinal chemistry programs.

The commercial availability of 2,3-dichloro-4,5,6-trifluoropyridine has expanded in recent years to meet growing demand from both academic and industrial researchers. Suppliers now offer various packaging options and purity grades to accommodate different research needs. Market analysts note increasing interest in custom fluorination services and specialty chemical sourcing, trends that reflect the compound's expanding applications.

Future research directions for 51991-34-5 include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. The unique electronic properties imparted by its specific substitution pattern make it an interesting candidate for these advanced applications. Additionally, ongoing studies investigate its use in creating novel fluorinated agrochemicals with improved environmental profiles.

For researchers working with 2,3-dichloro-4,5,6-trifluoropyridine, proper storage conditions are essential to maintain its stability. The compound should be kept in tightly sealed containers under inert atmosphere, protected from moisture and light. These handling protocols are similar to those required for other sensitive fluorinated compounds and reflect standard best practices in modern chemical laboratories.

The patent landscape surrounding 51991-34-5 reveals numerous applications in pharmaceutical and material science inventions. Recent filings demonstrate particular interest in its use for creating kinase inhibitors and electronic materials, highlighting the compound's versatility across different technological fields. Intellectual property searches for fluorinated heterocycle patents frequently identify derivatives of this important building block.

In educational settings, 2,3-dichloro-4,5,6-trifluoropyridine serves as an excellent example for teaching advanced concepts in aromatic substitution chemistry and fluorine effects on reactivity. Its well-defined chemical behavior makes it suitable for demonstrating principles of regioselective functionalization and electronic effects in heterocyclic systems, topics of great interest to chemistry students and researchers alike.

As the chemical industry continues to emphasize the development of high-value fluorinated compounds, the importance of 51991-34-5 as a versatile building block is expected to grow. Its combination of stability, reactivity, and the ability to introduce multiple fluorine atoms in specific positions ensures its continued relevance in cutting-edge chemical research and industrial applications across multiple sectors.